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A Noble Pursuit: The Isolation and Identification of a
New Element
The story of neon's discovery is intrinsically linked to the systematic study of the composition of

air by British chemists Sir William Ramsay and Morris W. Travers. Following their successful

isolation of argon in 1894, they turned their attention to the remaining, uncharacterised

components of the atmosphere. Their work, conducted in 1898, was a testament to meticulous

experimental technique and the power of spectroscopy in identifying new elements.[1][2]

The primary method employed for the isolation of neon was the fractional distillation of

liquefied air.[1] This process, revolutionary at the time, allowed for the separation of

atmospheric gases based on their different boiling points.

Experimental Protocols: The Fractional Distillation of
Liquefied Air
While the precise, detailed schematics of Ramsay and Travers' 1898 apparatus are not readily

available in modern literature, the general principles of their experimental workflow can be

reconstructed based on historical accounts and the established techniques of the era. The

process involved several key stages:

Liquefaction of Air: A sample of ambient air was first purified to remove carbon dioxide and

water vapor. It was then subjected to high pressure and low temperature until it liquefied.
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Fractional Distillation: The liquid air was then allowed to warm up slowly in a double-walled

vacuum flask. The gases with lower boiling points would vaporize first.

Gas Collection: The evolved gases were collected in separate fractions. Ramsay and

Travers observed that the most volatile fraction, which boiled off first, contained a new,

unidentified element.[1]

Following the collection of the gaseous fractions, the definitive identification of the new element

was achieved through spectroscopic analysis.

Spectroscopic Analysis: The "Crimson Blaze" of a New
Element
Upon isolating the most volatile fraction of liquefied air, Ramsay and Travers introduced the gas

into a vacuum tube and passed an electric current through it. The resulting discharge produced

a brilliant, unmistakable crimson-red glow.[1] This characteristic light was then analyzed using a

spectroscope.

The spectroscope, a critical instrument in late 19th-century chemistry, separates light into its

constituent wavelengths, producing a unique spectrum for each element. The spectrum of the

newly isolated gas displayed a series of bright red and orange lines that had never been

observed before, confirming the presence of a new element.[3] Travers famously described the

sight as "a blaze of crimson light from the tube [that] told its own story and was a sight to dwell

upon and never forget."[1]

dot graph TD { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4",

fontcolor="#202124"]; A[Purified Air] --> B{Liquefaction}; B --> C[Liquid Air]; C --> D{Fractional

Distillation}; D --> E[Most Volatile Fraction]; E --> F{Spectroscopic Analysis}; F -->

G[Identification of Neon]; subgraph "Experimental Workflow" A; B; C; D; E; F; G; end } caption:

"Experimental workflow for the discovery of neon."

Quantitative Data of Neon
The initial investigations by Ramsay and Travers, along with subsequent research, established

the fundamental physical and chemical properties of neon.
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Property Value

Atomic Number 10

Atomic Weight 20.1797 u

Melting Point -248.59 °C

Boiling Point -246.08 °C

Density (at STP) 0.9002 g/L

Natural Isotopes 20Ne (90.48%), 21Ne (0.27%), 22Ne (9.25%)

The Dawn of a New Light: Georges Claude and the
Commercialization of Neon
While neon's discovery was a significant scientific achievement, its practical applications

remained limited until the work of French engineer and inventor Georges Claude in the early

20th century.[4] Claude's company, Air Liquide, was producing industrial quantities of liquefied

air, and neon was a byproduct of this process.[1]

Claude's key innovations lay in the development of durable and efficient neon lighting tubes.

He demonstrated the first neon lamp to the public in 1910 at the Paris Motor Show.[4]

Technical Advancements in Neon Lighting
Claude's success was not merely in filling glass tubes with neon gas. His work involved

significant technical advancements to create a stable and long-lasting light source:

Gas Purification: Claude developed a method for purifying the neon gas, removing any

impurities that would affect the color and intensity of the light. This was often achieved by

passing the gas over cooled charcoal to adsorb contaminants.

Electrode Design: A major challenge in early gas-discharge tubes was the rapid degradation

of the electrodes. Claude designed robust electrodes that could withstand the constant

bombardment of ions, significantly extending the lifespan of the neon tubes.[5]
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dot graph { rankdir=TB; node [shape=ellipse, style=filled, fillcolor="#4285F4",

fontcolor="#FFFFFF"]; A [label="Industrial Liquefaction of Air"]; B [label="Neon Gas

Byproduct"]; C [label="Gas Purification"]; D [label="Durable Electrode Design"]; E

[label="Sealed Glass Tubing"]; F [label="High Voltage Application"]; G [label="Stable Neon
Lighting"]; A -> B; B -> C; C -> E; D -> E; E -> F; F -> G; } caption: "Logical relationship in the

development of neon lighting."

The first commercial neon sign was sold in 1912 to a Parisian barbershop, and the vibrant,

eye-catching glow of neon quickly became a popular medium for advertising.[5] The

technology was introduced to the United States in 1923, with a Packard car dealership in Los

Angeles purchasing the first two signs.[5] This marked the beginning of the "neon age," with

cities around the world becoming illuminated by the distinctive and colorful glow of neon signs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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